N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide
• InChI: InChI=1S/C21H15BrN2O4/c22-13-5-8-15(9-6-13)27-12-20(26)23-14-7-10-18(25)16(11-14)21-24-17-3-1-2-4-19(17)28-21/h1-11,25H,12H2,(H,23,26)
• InChI Key: FMEAKKZXEXZDEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)COC4=CC=C(C=C4)Br)O
• Molecular Formula: C21H15BrN2O4
• Molecular Weight: 439.3 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide, also known as BHBA, is a chemical compound that has been studied extensively in various scientific fields. BHBA is a potent activator of AMP-activated protein kinase (AMPK), a key enzyme that regulates cellular energy metabolism.

Mechanism of Action

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide activates AMPK by binding to its regulatory subunit, which induces a conformational change that allows the enzyme to be phosphorylated and activated. AMPK activation leads to a cascade of downstream effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. These effects ultimately lead to improved energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects:
N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide has been shown to have a number of biochemical and physiological effects, including increased glucose uptake and fatty acid oxidation, improved insulin sensitivity, reduced inflammation, and protection against oxidative stress. These effects are mediated by the activation of AMPK and the downstream signaling pathways that it regulates.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide is its potent activation of AMPK, which makes it a useful tool for studying the role of this enzyme in various cellular processes. However, the high potency of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide also makes it difficult to use in vivo, as it can lead to toxicity at high doses. Additionally, the synthesis of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide. One area of interest is the development of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide analogs that have improved pharmacokinetic properties and reduced toxicity. Another area of interest is the identification of novel targets of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide and the elucidation of the downstream signaling pathways that mediate its effects. Finally, there is interest in exploring the potential therapeutic applications of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide in various diseases, including cancer, metabolic disorders, and neurodegenerative diseases.

Synthesis Methods

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide can be synthesized by condensation of 2-amino-4-bromo-phenol and 2-hydroxybenzaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then treated with 2-bromo-4'-methoxyacetophenone in the presence of potassium carbonate and acetonitrile to yield N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide has been extensively studied in various scientific fields, including cancer research, metabolic disorders, and neurodegenerative diseases. In cancer research, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide has been shown to inhibit the growth of cancer cells by activating AMPK and inducing autophagy, a process that promotes the degradation of damaged proteins and organelles in cells. In metabolic disorders, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide has been shown to improve insulin sensitivity and reduce inflammation, which are key factors in the development of type 2 diabetes. In neurodegenerative diseases, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-bromophenoxy)acetamide has been shown to protect neurons from oxidative stress and improve cognitive function.